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Compound of Interest

Compound Name: ITIC-4F

Cat. No.: B12433060 Get Quote

Essential Safety and Handling Guide for ITIC-4F
This guide provides crucial safety, handling, and disposal information for ITIC-4F, a high-

performance non-fullerene acceptor used in organic electronics research. The following

procedures are designed to ensure the safety of laboratory personnel and the integrity of the

material.

Material Properties and Hazards
ITIC-4F is an organic semiconductor that is sensitive to light and air. While a specific Safety

Data Sheet (SDS) for ITIC-4F is not readily available, the SDS for its parent compound, ITIC,

indicates that the material is not classified as hazardous. However, as with any research

chemical, caution should be exercised.

Table 1: Physical and Chemical Properties of ITIC-4F

Property Value

CAS Number 2097998-59-7

Molecular Formula C₉₄H₇₈F₄N₄O₂S₄

Appearance Dark blue powder/crystals

Solubility Chloroform, Chlorobenzene
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Personal Protective Equipment (PPE)
To ensure safety when handling ITIC-4F, the following personal protective equipment should be

worn:

Table 2: Recommended Personal Protective Equipment (PPE) for Handling ITIC-4F

Equipment Specification Purpose

Eye Protection
Safety glasses with side-

shields

Protects eyes from splashes

and airborne particles.

Hand Protection Nitrile gloves
Prevents skin contact with the

material.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

Respiratory Protection
Use in a well-ventilated area or

fume hood

Minimizes inhalation of any

dust or vapors.

Handling and Storage Procedures
ITIC-4F and similar non-fullerene acceptors are known to be sensitive to ambient conditions,

which can lead to degradation.[1][2] Proper handling and storage are critical to maintain the

material's performance and for researcher safety.

Operational Plan: Handling ITIC-4F

Work Area Preparation: All handling of solid ITIC-4F and its solutions should be conducted in

an inert atmosphere, such as a glove box, to prevent degradation from oxygen and moisture.

[3][4]

Weighing and Solution Preparation:

Transfer the required amount of ITIC-4F to a clean, dry vial inside the glove box.

Use anhydrous solvents (e.g., chloroform, chlorobenzene) to prepare solutions.
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Ensure all glassware is thoroughly dried before use.

Thin-Film Deposition (if applicable):

Techniques such as spin-coating or blade-coating should be performed in an inert

atmosphere whenever possible.

If handling in air is unavoidable, minimize exposure time.

Storage:

Store ITIC-4F in its original, tightly sealed container in a cool, dark, and dry place.[3]

For long-term storage, a glove box or a desiccator with an inert atmosphere is

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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